Cas no 27869-06-3 (1-cyanopropane-1-sulfonyl chloride)

• Product Name: 1-cyanopropane-1-sulfonyl chloride
• CAS No: 27869-06-3
• MF: C₄H₆ClNO₂S
• MW: 167.613938808441
• CID: 4643672
• Update Time: 2025-08-04

1-cyanopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-cyanopropane-1-sulfonyl chloride

• Inchi： 1S/C4H6ClNO2S/c1-2-4(3-6)9(5,7)8/h4H,2H2,1H3
• InChI Key： XNKGVAIQZSCBKK-UHFFFAOYSA-N
• SMILES： C(C#N)(S(Cl)(=O)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 1-cyanopropane-1-sulfonyl chloride

1-Cyanopropane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 1-cyanopropane-1-sulfonyl chloride, also known by its CAS number 27869-06-3, is a significant chemical entity in the field of organic synthesis. This compound is widely recognized for its role as an electrophilic reagent in various substitution reactions. The molecule consists of a sulfonyl chloride group attached to a nitrile moiety, making it highly reactive and versatile in synthetic applications.

Recent studies have highlighted the importance of 1-cyanopropane-1-sulfonyl chloride in the development of novel materials and pharmaceuticals. Its unique reactivity has been leveraged in the synthesis of sulfonamides, which are critical intermediates in drug discovery. Researchers have demonstrated that this compound can efficiently transfer the sulfonyl group to amines under mild conditions, leading to the formation of stable sulfonamide bonds. This property has made it a valuable tool in medicinal chemistry, particularly in the design of bioactive molecules.

In addition to its role in amide bond formation, 1-cyanopropane-1-sulfonyl chloride has been explored for its potential in polymer chemistry. By reacting with diols or diamines, this compound can serve as a crosslinking agent, enhancing the mechanical properties of polymers. Recent advancements have shown that incorporating this sulfonyl chloride into polymer networks can significantly improve their thermal stability and resistance to environmental factors.

The synthesis of 1-cyanopropane-1-sulfonyl chloride involves a multi-step process that begins with the oxidation of propane nitrile to its corresponding sulfinic acid. Subsequent treatment with thionyl chloride converts the sulfinic acid into the sulfonyl chloride derivative. This method ensures high purity and yields, making it suitable for large-scale production. The reaction conditions are carefully optimized to maximize efficiency while minimizing by-products.

From an environmental perspective, understanding the fate and transport of 1-cyanopropane-1-sulfonyl chloride is crucial for its safe handling and disposal. Studies have shown that this compound undergoes rapid hydrolysis under aqueous conditions, yielding nitriles and sulfonic acids. These degradation products are generally considered less hazardous and can be effectively managed through conventional waste treatment processes.

In conclusion, 1-cyanopropane-1-sulfonyl chloride (CAS No: 27869-06-3) stands out as a versatile and reactive chemical with diverse applications across multiple disciplines. Its ability to participate in various substitution reactions makes it an indispensable reagent in organic synthesis. As research continues to uncover new avenues for its use, this compound is expected to play an even more prominent role in advancing materials science and pharmaceutical development.